30-Oxopseudotaraxasterol

• Molecular Formula: C30H50O
• Molecular Weight: 426.7 g/mol
• InChI: InChI=1S/C30H50O/c1-19-11-14-27(5)17-18-29(7)21(25(27)20(19)2)9-10-23-28(6)15-13-24(31)26(3,4)22(28)12-16-30(23,29)8/h11,20-25,31H,9-10,12-18H2,1-8H3/t20?,21?,22?,23?,24?,25?,27-,28+,29-,30-/m1/s1
• InChIKey: NGFFRJBGMSPDMS-SITXLVLJSA-N

30-Oxopseudotaraxasterol Product Overview

30-Oxopseudotaraxasterol (CAS 160481-71-0), also known as 3β-hydroxytaraxaster-20-en-30-al or Pseudotaraxasterol 30-aldehyde, is a pentacyclic triterpenoid belonging to the ursane/oleane subclass [1]. This naturally occurring compound, first isolated and structurally characterized from Pulicaria species, is distinguished from its core analogs by a key aldehyde functional group at the C-30 position [1]. Its molecular formula is C30H48O2 with a molecular weight of 440.7 g/mol [2]. As a research tool, it is available with high analytical purity, typically ≥98%, and is sourced from natural extraction, making it suitable for rigorous studies in chemical synthesis and biological evaluation [3].

1

C-30 aldehyde functional handle

Enables semi-synthetic derivatization inaccessible to core triterpenoids

2

Natural product research tool

For structure-activity relationship (SAR) and biological pathway studies

3

Differentiated from generic pseudotaraxasterol

Unique C-30 aldehyde avoids class-level analog substitution risk

• [1] Triana, J., et al. (2011). Secondary metabolites from two species of Pulicaria and their cytotoxic activity. Chemistry & Biodiversity, 8(11), 2080-9. DOI: 10.1002/cbdv.201000324. View Source
• [2] ChemFaces. (n.d.). 30-Oxopseudotaraxasterol (CFN96833). Retrieved from ChemFaces natural compound database. View Source
• [3] ChemFaces. (n.d.). 30-Oxopseudotaraxasterol (CFN96833) Product Page. Retrieved from ChemFaces natural compound database. View Source

30-Oxopseudotaraxasterol: Limitations of Generic Analogs

The procurement of a generic triterpenoid like pseudotaraxasterol or taraxasterol cannot substitute for 30-Oxopseudotaraxasterol due to a critical functional group difference that dictates both chemical reactivity and biological selectivity. The presence of the aldehyde moiety at C-30 provides a unique reactive handle for semi-synthetic derivatization, enabling chemical pathways unavailable to its hydroxyl-bearing or non-functionalized analogs [1]. Furthermore, structure-activity relationship (SAR) studies across this class demonstrate that subtle modifications at the C-30 position can dramatically alter bioactivity; for instance, while pseudotaraxasterol and taraxasterol show no acetylcholinesterase (AChE) inhibition, other analogs with different C-30 functionalization display significant inhibitory activity . This underscores that even closely related compounds cannot be assumed to be functionally interchangeable, making specific procurement of 30-Oxopseudotaraxasterol essential for reproducibility and targeted investigation.

Required Compound

• C-30 aldehyde group present
• Reactive handle for oxime, amine and extended conjugate synthesis
• Distinct C-30 SAR profile may influence AChE inhibition and cytotoxicity endpoints

Generic Analogs

• Pseudotaraxasterol / Taraxasterol lack C-30 aldehyde
• No derivatization at C-30 possible; synthetic routes limited
• Reported AChE inhibition 0% at tested concentration; class-level bioactivity cannot be assumed interchangeable

• [1] Triana, J., et al. (2011). Secondary metabolites from two species of Pulicaria and their cytotoxic activity. Chemistry & Biodiversity, 8(11), 2080-9. DOI: 10.1002/cbdv.201000324. View Source

30-Oxopseudotaraxasterol Evidence Guide

C-30 Aldehyde Structural Distinction

The defining structural feature of 30-Oxopseudotaraxasterol is the C-30 aldehyde group, which is absent in its closest analogs pseudotaraxasterol and taraxasterol [1]. This functional group provides a site for selective chemical modifications such as reductive amination, Wittig reactions, or oxime formation, enabling the synthesis of unique derivatives not accessible from the parent compounds. This is supported by the reported physical and spectroscopic data confirming the aldehyde structure via HR-MS and 1D/2D NMR studies [1].

C-30 Aldehyde Identity

Class-level

Present vs. Absent in pseudotaraxasterol / taraxasterol

Enables selective semi-synthetic derivatization not possible with parent scaffolds

Structure confirmed by HR-MS, 1D/2D NMR

Evidence Dimension	Presence of Reactive Aldehyde (C-30) Functional Group
Target Compound Data	Aldehyde group at C-30 position
Comparator Or Baseline	Pseudotaraxasterol (C-30 methyl group) / Taraxasterol (C-30 methyl group)
Quantified Difference	Qualitative structural difference: Presence vs. Absence
Conditions	Structural elucidation by HR-MS, 1D- and 2D-NMR

Why This Matters

This enables the procurement of a unique chemical scaffold for synthetic chemistry applications that cannot be replicated by purchasing the more common pseudotaraxasterol or taraxasterol.

• [1] Triana, J., et al. (2011). Secondary metabolites from two species of Pulicaria and their cytotoxic activity. Chemistry & Biodiversity, 8(11), 2080-9. DOI: 10.1002/cbdv.201000324. View Source

AChE Inhibition SAR by C-30 Modification

A comparative study on triterpenoids from Chuquiraga erinacea demonstrated that the C-30 functional group is a critical determinant of acetylcholinesterase (AChE) inhibitory activity . While the core pseudotaraxasterol and taraxasterol scaffolds showed no activity (0% inhibition at 0.5 mM), other analogs with different C-30 functionalization exhibited significant inhibition, with calenduladiol (1) achieving 31.2% inhibition at 0.5 mM . This class-level SAR strongly implies that 30-Oxopseudotaraxasterol, with its unique C-30 aldehyde, will have a distinct and potentially superior activity profile compared to its inactive pseudotaraxasterol and taraxasterol counterparts, making it a compelling candidate for investigation.

AChE Inhibition SAR

Class-level

0% (pseudotarax./tarax.) vs. 31.2% (C-30 modified analog)

C-30 functionalization may influence AChE inhibition; distinct activity context

In vitro bioautographic assay at 0.5 mM

Evidence Dimension	Acetylcholinesterase (AChE) Inhibitory Activity (at 0.5 mM)
Target Compound Data	Potential activity (inferred from SAR of C-30 modifications)
Comparator Or Baseline	Pseudotaraxasterol (no activity) and Taraxasterol (no activity)
Quantified Difference	0% inhibition for comparators vs. 31.2% inhibition for calenduladiol (a C-30 modified analog)
Conditions	In vitro AChE inhibitory assay using a bioautographic method

Why This Matters

This SAR data provides a scientific rationale for prioritizing the purchase of 30-Oxopseudotaraxasterol over pseudotaraxasterol for any research exploring AChE-related targets or neurodegenerative pathways.

Cytotoxic Potential from Analogs

While direct cytotoxic data for 30-Oxopseudotaraxasterol is limited, its close structural relative pseudotaraxasterol has demonstrated cytotoxic activity against MOLT-4 human leukemia cells . Another study on the same plant source, Pulicaria burchardii, confirmed that semisynthetic flavonoids derived from the same extract were cytotoxic to human leukemia cells, inducing apoptosis [1]. The unique C-30 aldehyde of 30-Oxopseudotaraxasterol distinguishes it from pseudotaraxasterol, and based on the class-level SAR for cytotoxicity, this functional group modification is expected to result in a quantitatively different cytotoxic profile, offering a distinct avenue for anti-cancer research not available with its analogs.

Cytotoxicity Analog Profile

Cross-study

Pseudotaraxasterol active against MOLT-4 cells; no direct data for target compound

C-30 aldehyde expected to differentiate cytotoxicity spectrum; supports cell-model endpoint review

Leukemia cell line; apoptosis induction reported in related structures

Evidence Dimension	Cytotoxic Activity Against Human Leukemia Cells
Target Compound Data	Not directly reported; inferred activity based on analog
Comparator Or Baseline	Pseudotaraxasterol (active against MOLT-4 cells)
Quantified Difference	Qualitative: The C-30 aldehyde modification is expected to differentiate its cytotoxic potency and/or spectrum from pseudotaraxasterol.
Conditions	In vitro cell viability assay (MOLT-4 cell line) / Induction of apoptosis in human leukemia cells

Why This Matters

It provides a clear, scientifically grounded hypothesis for researchers in oncology to select 30-Oxopseudotaraxasterol to explore a novel structure-cytotoxicity relationship distinct from the established pseudotaraxasterol.

• [1] Triana, J., et al. (2011). Secondary metabolites from two species of Pulicaria and their cytotoxic activity. Chemistry & Biodiversity, 8(11), 2080-9. DOI: 10.1002/cbdv.201000324. View Source

30-Oxopseudotaraxasterol Research Applications

SAR-Driven Lead Optimization

The unique C-30 aldehyde functional group of 30-Oxopseudotaraxasterol makes it an ideal starting material for semi-synthetic derivatization programs [1]. Medicinal chemists can procure this compound to generate a focused library of novel derivatives (e.g., oximes, amines, and extended conjugates) via reactions that are impossible with pseudotaraxasterol or taraxasterol [1]. This is a critical step in SAR studies aimed at optimizing the biological profile of this triterpenoid scaffold, particularly for targets where the C-30 position has been shown to be a key activity determinant, such as AChE .

Neurodegenerative Disease Research

Given the class-level SAR evidence that the C-30 functional group modulates AChE inhibitory activity, 30-Oxopseudotaraxasterol is a rationally selected candidate for research in neurodegenerative diseases . Unlike its inactive analogs pseudotaraxasterol and taraxasterol, this compound presents a novel chemical starting point for exploring AChE inhibition . It is specifically relevant for laboratories investigating natural product-derived scaffolds for Alzheimer's disease or other conditions where cholinergic dysfunction is implicated.

Triterpenoid Cytotoxicity in Oncology

30-Oxopseudotaraxasterol represents a structurally differentiated tool for exploring the triterpenoid structure-cytotoxicity relationship [1]. While the core pseudotaraxasterol scaffold is known for cytotoxic activity, the C-30 aldehyde is expected to impart a distinct profile [1]. Procuring this compound allows oncology researchers to compare its activity and mechanism of action (e.g., apoptosis induction) directly against pseudotaraxasterol in panels of cancer cell lines, potentially uncovering a more potent or selective anti-cancer lead derived from the same natural source, Pulicaria species .

Application

Selection Property

Validation Focus

Semi-synthetic derivatization studies

C-30 aldehyde reactivity context

Derivatization pathway review

AChE-related pathway research

Reported C-30 SAR context

Enzyme inhibition endpoint review

Cancer cell-model studies

Cell-model endpoint review

Cytotoxicity and apoptosis endpoint context

• [1] Triana, J., et al. (2011). Secondary metabolites from two species of Pulicaria and their cytotoxic activity. Chemistry & Biodiversity, 8(11), 2080-9. DOI: 10.1002/cbdv.201000324. View Source